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Compound of Interest

Compound Name: Antho-RWamide |

Cat. No.: B1665565

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of two pivotal
cnidarian neuropeptides: Antho-RWamide | and GLWamide. The information presented herein
is curated from experimental data to facilitate research and development in neurobiology and
pharmacology.

Overview of Neuropeptides

Antho-RWamide | is a neuropeptide first identified in sea anemones, belonging to the
RWamide family of peptides. Structurally, it is a pentapeptide with the sequence

GLWamide represents a family of neuropeptides characterized by a C-terminal Gly-Leu-Trp-

NH2 motif. These peptides are widespread among cnidarians and are implicated in a diverse
array of physiological processes, including the regulation of muscle contraction, induction of

larval metamorphosis, and modulation of feeding behavior.

Comparative Biological Activity

The following table summarizes the known biological activities of Antho-RWamide | and
GLWamide, with supporting quantitative data where available.
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Feature

Antho-RWamide |

GLWamide

Primary Function

Myoexcitatory

Multifunctional (Myoactive,
Metamorphosis Induction,
Satiety Signaling)

Target Tissues

Endodermal muscles in sea

anemones

Varies by species and peptide;
includes ectodermal and
endodermal muscles, and

neurons.

Muscle Contraction

Induces slow, simple muscle

contractions.

Can be both myoexcitatory
and myoinhibitory. For
example, some GLWamides
induce muscle contraction in
sea anemones and Hydra,
while others inhibit tentacle

contraction in jellyfish.

Potency (Muscle Contraction)

A related peptide, Antho-
RWamide Il, shows a threshold
concentration of 10~° mol/L for
inducing contraction in
Calliactis parasitica sphincter
muscle. Antho-RWamide Il is
more potent than Antho-
RWamide I[1].

Concentration-dependent
muscle contraction has been
observed. For instance, a
novel GLWamide, Hym-370,
evoked concentration-
dependent contractions in both
Hydra magnipapillata and the
sea anemone Anthopleura

fuscoviridis[2].

Metamorphosis

Not reported to induce

metamorphosis.

Induces metamorphosis in a
concentration-dependent
manner in some coral species.
For example, 10 uM of the
GLWamide peptide Hym-248
induces metamorphosis in

Acropora planula larvae.

Feeding Behavior

Not reported to modulate

feeding.

Suppresses feeding behavior
in the jellyfish Cladonema.

Significant reduction in food
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intake was observed at
concentrations of 1 uM and 10
MM.

Signaling Mechanism

Modulates inward Ca2*
currents in myoepithelial cells,
suggesting direct or indirect

action on Ca2* channels.

Believed to act through G-
protein coupled receptors
(GPCRs). The specific
receptors are still under
investigation, and it is
hypothesized that different

GLWamide peptides may have

specific receptors[3].

Signaling Pathways

The signaling mechanisms of Antho-RWamide | and GLWamide appear to be distinct,
reflecting their different primary functions.

Antho-RWamide | Signhaling Pathway

Antho-RWamide | is proposed to act directly on muscle cells by modulating ion channels.
Experimental evidence suggests that it increases an inward Ca2* current in endodermal
myoepithelial cells, leading to muscle contraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Antho-RWamide | and
GLWamide Neuropeptide Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665565#comparing-antho-rwamide-i-and-glwamide-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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